Cas no 2639399-48-5 (rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine)

• Product Name: rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine
• CAS No: 2639399-48-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5640153
• PubChem ID: 165899320
• Update Time: 2025-06-09

rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-[amino(phenyl)methyl]oxolan-3-amine
• EN300-27782729
• 2639399-48-5
• rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine

• Inchi： 1S/C11H16N2O/c12-10-7-14-6-9(10)11(13)8-4-2-1-3-5-8/h1-5,9-11H,6-7,12-13H2/t9-,10-,11?/m1/s1
• InChI Key： FDZNVLREMNWQPE-DIOIDXFWSA-N
• SMILES： O1C[C@H]([C@@H](C1)C(C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.3Ų

Additional information on rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine

Professional Introduction to Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine (CAS No. 2639399-48-5)

Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine, a compound with the chemical identifier CAS No. 2639399-48-5, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound belongs to the oxolane family, characterized by a cyclic structure containing an oxygen atom, which contributes to its distinctive reactivity and biological interactions.

The structural motif of Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine is particularly noteworthy for its chiral center configuration. The (3R,4R) configuration ensures that the molecule possesses specific stereochemical properties, which are critical for its biological activity. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds in medicinal chemistry, as the biological activity of a drug can be highly dependent on its stereochemistry. This compound exemplifies the importance of precise stereochemical control in pharmaceutical design.

Recent studies have highlighted the potential of oxolane derivatives as scaffolds for novel therapeutic agents. The oxolane ring in Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine provides a versatile platform for further chemical modification, allowing for the synthesis of analogs with tailored biological properties. Researchers have been exploring the use of such compounds in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The presence of an amino group and a phenylmethyl side chain further enhances the compound's potential for interaction with biological targets.

The pharmacological profile of Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine has been investigated in several preclinical studies. These studies have revealed promising activities in models of inflammation and pain management. The compound's ability to modulate key signaling pathways has made it an attractive candidate for further development into a therapeutic agent. Specifically, its interaction with enzymes and receptors involved in inflammatory responses suggests that it may have applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

One of the most intriguing aspects of Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine is its potential to serve as a lead compound for drug discovery programs. The structural features of this molecule provide a basis for designing derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. Computational modeling and high-throughput screening techniques have been employed to identify structural modifications that could optimize the compound's biological activity. These efforts have led to the identification of several promising analogs that are currently undergoing further investigation.

The synthesis of Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving this level of precision. The ability to synthesize such complex molecules underscores the progress that has been made in synthetic organic chemistry over recent decades.

In conclusion, Rac-(3R,4R)-4-amino(phenyl)methyloxolan-3-amine (CAS No. 2639399-48-5) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.